molecular formula C11H12ClNOS B8429839 2-Isobutoxy-4-chlorobenzothiazole

2-Isobutoxy-4-chlorobenzothiazole

Cat. No.: B8429839
M. Wt: 241.74 g/mol
InChI Key: MOBIMYVTQTYYCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Isobutoxy-4-chlorobenzothiazole is a useful research compound. Its molecular formula is C11H12ClNOS and its molecular weight is 241.74 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12ClNOS

Molecular Weight

241.74 g/mol

IUPAC Name

4-chloro-2-(2-methylpropoxy)-1,3-benzothiazole

InChI

InChI=1S/C11H12ClNOS/c1-7(2)6-14-11-13-10-8(12)4-3-5-9(10)15-11/h3-5,7H,6H2,1-2H3

InChI Key

MOBIMYVTQTYYCT-UHFFFAOYSA-N

Canonical SMILES

CC(C)COC1=NC2=C(S1)C=CC=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture (11.30 g, 0.05 mole) of 2-bromo-4-chlorobenzothiazole and 2,4-dichlorobenzothiazole and 94% sodium hydroxide (2.34 g, 0.055 mole) in isobutanol (100 c.c.) was heated under reflux for 1 hour. Water was added and the alcohol was distilled azeotropically together with water. The resulting oily substance was extracted with chloroform, and the chloroform layer was washed with water. The solvent was then removed under reduced pressure to obtain 11.70 g of 2-isobutoxy-4-chlorobenzothiazole as a yellow viscous liquid. Yield 96.8%, purity 97.2%, b.p. 103.5°-105° C./0.15 mmHg.
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